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Compound of Interest

Compound Name: YEATS4 binder-1

Cat. No.: B15139767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of YEATS4 binder-1 with other known

YEATS domain inhibitors, offering supporting experimental data and detailed protocols to

validate the downstream effects of these compounds. The YEATS (Yaf9, ENL, AF9, Taf14,

SAS5) domain-containing protein 4 (YEATS4), also known as GAS41, is a critical epigenetic

reader that recognizes acetylated and crotonylated lysine residues on histones, playing a

pivotal role in chromatin remodeling and gene transcription. Its dysregulation has been

implicated in various cancers, making it an attractive therapeutic target.

Comparative Analysis of YEATS4 Binders
This section presents a quantitative comparison of YEATS4 binder-1 (analogue 4e) with other

reported YEATS domain inhibitors, SGC-iMLLT and DLG-369. The data is summarized for easy

comparison of their biochemical potency, cellular target engagement, and selectivity.
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Compound Target(s) Ki (nM)

Cellular
IC50
(NanoBRET,
nM)

Selectivity
Notes

Reference

YEATS4

binder-1 (4e)
YEATS4 37 300

>15-fold

selective over

YEATS1, 2,

and 3.

[1]

YEATS4

binder 4d
YEATS4 33 170

>10-fold

selective over

YEATS1, 2,

and 3.

[2]

SGC-iMLLT

MLLT1

(YEATS1) /

MLLT3

(YEATS3)

MLLT1: 129,

MLLT3: 77

MLLT1/3:

~500

Selective for

MLLT1/3 over

YEATS2 and

YEATS4

(IC50 > 10

µM).

[3][4]

NVS-MLLT-1
MLLT1 /

MLLT3

MLLT1: 150,

MLLT3: 254
MLLT1: 500

Selective for

MLLT1/3 over

YEATS2/4.

[5]

Signaling Pathways and Experimental Workflows
YEATS4 is implicated in several critical signaling pathways. The following diagrams illustrate

these pathways and the experimental workflows to validate the effects of YEATS4 binder-1.
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YEATS4 Signaling Pathways Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6348381/
https://www.thesgc.org/chemical-probes/nvs-mllt-1
https://www.benchchem.com/product/b15139767#validating-the-downstream-effects-of-yeats4-binder-1-treatment
https://www.benchchem.com/product/b15139767#validating-the-downstream-effects-of-yeats4-binder-1-treatment
https://www.benchchem.com/product/b15139767#validating-the-downstream-effects-of-yeats4-binder-1-treatment
https://www.benchchem.com/product/b15139767#validating-the-downstream-effects-of-yeats4-binder-1-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

